Cas no 1181825-29-5 (3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole
- 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- AT17076
- SB14950
- Z7889
- 1h-indole,3-methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-
- 1h-indole,3-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 3-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-indole
-
- MDL: MFCD09027761
- Inchi: 1S/C15H20BNO2/c1-10-9-17-13-11(10)7-6-8-12(13)16-18-14(2,3)15(4,5)19-16/h6-9,17H,1-5H3
- InChI Key: BMBWYAHYJLTCPP-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C3C(C)=CNC=23)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 342
- Topological Polar Surface Area: 34.2
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM205513-1g |
3-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole |
1181825-29-5 | 95% | 1g |
$923 | 2023-02-03 | |
| Matrix Scientific | 222384-500mg |
3-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, 95% min |
1181825-29-5 | 95% | 500mg |
$847.00 | 2023-09-09 | |
| Matrix Scientific | 222384-1g |
3-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, 95% min |
1181825-29-5 | 95% | 1g |
$1525.00 | 2023-09-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2093-100MG |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 95% | 100MG |
¥ 1,201.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2093-250MG |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 95% | 250MG |
¥ 1,920.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2093-500MG |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 95% | 500MG |
¥ 3,201.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2093-1G |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 95% | 1g |
¥ 4,798.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2093-5G |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 95% | 5g |
¥ 14,394.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2093-10G |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 95% | 10g |
¥ 23,991.00 | 2023-04-03 | |
| Enamine | EN300-7375576-0.05g |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
1181825-29-5 | 91.0% | 0.05g |
$218.0 | 2025-03-11 |
3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
3-Methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1181825-29-5): A Comprehensive Overview
3-Methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1181825-29-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole makes it an attractive candidate for various research and development activities.
The core structure of this compound is an indole ring, which is a fundamental building block in many natural products and pharmaceuticals. The presence of a 3-methyl substituent and a 7-(tetramethyl-1,3,2-dioxaborolan-2-yl) group adds significant complexity and functionality to the molecule. The boron-containing moiety, specifically the tetramethyl dioxaborolane group, is particularly noteworthy as it can participate in various chemical reactions, including Suzuki coupling reactions, which are widely used in the synthesis of complex organic molecules.
In recent years, the study of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has been driven by its potential applications in medicinal chemistry. Research has shown that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules with diverse therapeutic properties. For instance, indoles with boronic acid derivatives have been explored for their anti-inflammatory and anti-cancer activities. The ability to modify the boronic acid group through coupling reactions allows for the creation of a wide range of derivatives with tailored biological activities.
The biological activity of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has been extensively studied in various in vitro and in vivo models. Studies have demonstrated that this compound exhibits potent anti-proliferative effects on cancer cells. Specifically, it has been shown to inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing cell cycle arrest and apoptosis. These findings highlight the potential of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole as a lead compound for the development of novel anti-cancer agents.
Beyond its anti-cancer properties, 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole may have therapeutic potential in treating inflammatory conditions.
The pharmacokinetic properties of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and stability in plasma, making it a promising candidate for further preclinical and clinical evaluation.
In addition to its therapeutic applications, 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has also found use in chemical biology research. The boronic acid moiety can be functionalized to create fluorescent probes or affinity labels for studying protein-protein interactions and other biological processes. This versatility makes it a valuable tool for researchers working in areas such as proteomics and cell signaling.
The synthesis of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-y l)-1H-indole has been optimized using modern synthetic techniques. One common approach involves the Suzuki coupling reaction between a bromoindole derivative and a tetramethyldioxaborolane reagent. This method provides high yields and excellent purity levels, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development as a therapeutic agent or research tool.
In conclusion, 3-methyl -7-(tetramethy l - 1 , 3 , 2 -d ioxab orol an - 2 - y l ) - 1 H - i ndol e strong > (CAS No . 1 8 8 5 - 9 - 5 ) represents an important molecule with significant potential in medicinal chemistry and drug discovery . Its unique structure , combined with its diverse biological activities , makes it an attractive target for further research . As ongoing studies continue to uncover new applications , this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies . p >
1181825-29-5 (3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole) Related Products
- 1333509-40-2(2-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-3-yl)ethanol)
- 851524-90-8(3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 1204742-74-4(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-3-carbaldehyde)
- 1326714-81-1(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-6-carbonitrile)
- 1366740-47-7(8-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline)
- 937366-54-6(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 642494-37-9(7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 190788-62-6(8-Quinolineboronic Acid Pinacol Ester)
- 1300582-52-8(3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 919119-59-8(2-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)